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Compound of Interest

Compound Name: 1-(4-isopropylcyclohexyl)ethanol

(| Get Quote

Cat. No.: B063086

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the identification and
characterization of 1-(4-isopropylcyclohexyl)ethanol, a compound relevant in the fragrance
industry and potentially in other areas of chemical research. The following protocols outline the
use of key analytical techniques for qualitative and quantitative analysis.

Compound Information

Property Value

Chemical Name 1-(4-isopropylcyclohexyl)ethanol

Molecular Formula

C11H220

Molecular Weight 170.29 g/mol [1]

CAS Number 63767-86-2[1]

Appearance Clear, colorless to pale yellow liquid[2]
Odor Light, floral, muguet[2]

Analytical Techniques
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A multi-technique approach is recommended for the unambiguous identification of 1-(4-
isopropylcyclohexyl)ethanol. This includes Gas Chromatography-Mass Spectrometry (GC-
MS) for separation and structural elucidation, Nuclear Magnetic Resonance (NMR)
spectroscopy for detailed structural information, and Infrared (IR) spectroscopy for functional
group identification.

Application Note 1: Gas Chromatography-Mass
Spectrometry (GC-MS)

Objective: To separate 1-(4-isopropylcyclohexyl)ethanol from a sample matrix and to obtain
its mass spectrum for identification. The compound is known to exist as a mixture of cis and
trans isomers, which may be separated by GC.[2]

Experimental Protocol

Sample Preparation:

» Dissolve the sample in a volatile organic solvent such as dichloromethane or ethyl acetate to
a final concentration of approximately 1 mg/mL.

« |If the sample is a complex mixture, a liquid-liquid extraction or solid-phase extraction (SPE)
may be necessary to isolate the non-polar components, including 1-(4-
isopropylcyclohexyl)ethanol.

Instrumentation:
e Gas Chromatograph: Agilent 6890 or similar.
e Mass Spectrometer: Agilent 5973 or similar.

e Column: A non-polar capillary column, such as a HP-5MS (30 m x 0.25 mm, 0.25 pm film
thickness), is suitable for the separation of the isomers.

GC-MS Parameters:
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Parameter Value
Injector Temperature 250 °C
Injection Volume 1pL

Split Ratio 50:1
Carrier Gas Helium
Flow Rate 1.0 mL/min

Initial temperature 70 °C, hold for 2 min, ramp at

Oven Program ) )
10 °C/min to 250 °C, hold for 5 min

MS Transfer Line 280 °C

lon Source Temperature 230 °C

lonization Mode Electron lonization (El) at 70 eV
Mass Range 40-400 amu

Expected Results: The gas chromatogram is expected to show two major peaks corresponding
to the cis and trans isomers of 1-(4-isopropylcyclohexyl)ethanol. The mass spectrum of each
isomer should display a molecular ion peak (M*) at m/z 170. Key fragmentation patterns for
alcohols include the loss of a water molecule (M-18), loss of an ethyl group (M-29), and alpha-
cleavage. The base peak is often the result of alpha-cleavage, leading to a fragment containing
the hydroxyl group.

Quantitative Data (Predicted based on typical alcohol fragmentation):

m/z Predicted Fragment

170 [C11H220]* (Molecular lon)

152 [M - H20]*

127 [M - C3H7]*

45 [CH3CHOH]* (from alpha-cleavage)
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Application Note 2: Nuclear Magnetic Resonance
(NMR) Spectroscopy

Objective: To obtain *H and 3C NMR spectra for the detailed structural elucidation of 1-(4-
isopropylcyclohexyl)ethanol, including confirmation of the isopropyl and cyclohexyl moieties
and the stereochemical relationship of the substituents.

Experimental Protocol

Sample Preparation:

¢ Dissolve approximately 10-20 mg of the sample in 0.6-0.7 mL of deuterated chloroform
(CDCls).

¢ Add a small amount of tetramethylsilane (TMS) as an internal standard (0O ppm).
e Filter the solution into a 5 mm NMR tube.

Instrumentation:

* NMR Spectrometer: Bruker Avance 400 MHz or equivalent.

1H NMR Parameters:

Parameter Value
Pulse Program zg30
Number of Scans 16
Relaxation Delay 10s
Spectral Width 12 ppm

13C NMR Parameters:
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Parameter Value
Pulse Program zgpg30
Number of Scans 1024
Relaxation Delay 20s

Spectral Width 240 ppm

Expected Results: The *H NMR spectrum will show characteristic signals for the isopropyl
group (a doublet for the methyl protons and a multiplet for the methine proton), the cyclohexyl
ring protons (a complex series of multiplets), the methyl group adjacent to the hydroxyl (a
doublet), the proton on the carbon bearing the hydroxyl group (a multiplet), and the hydroxyl
proton (a broad singlet). The 3C NMR spectrum will show distinct signals for each of the 11
carbon atoms in the molecule. The chemical shifts will be influenced by the electronegativity of
the oxygen atom and the stereochemistry of the molecule.

Quantitative Data (Predicted Chemical Shifts):

Predicted *H Predicted *C

] ) ] Carbon ) ]
Proton Assignment Chemical Shift . Chemical Shift
Assignment

(ppm) (ppm)
-CH(OH)- 3.5 - 4.0 (multiplet) -CH(OH)- 65-75
-CH(CHs3)2 1.5 - 2.0 (multiplet) -CH(CHs)2 30-40
-CH(CHs)2 0.8 - 1.0 (doublet) -CH(CHs)2 15-25
-CHs (on C-1) 1.1 - 1.3 (doublet) -CHs (on C-1) 20- 30
Cyclohexyl -CHa- 1.0 - 1.9 (multiplets) Cyclohexyl -CH2- 25-40
Cyclohexyl -CH- 0.9 - 1.8 (multiplets) Cyclohexyl -CH- 40 - 50

-OH

1.5- 2.5 (broad
singlet)

Application Note 3: Infrared (IR) Spectroscopy
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Objective: To identify the key functional groups present in 1-(4-isopropylcyclohexyl)ethanol,
primarily the hydroxyl (-OH) group.

Experimental Protocol

Sample Preparation:

e For a liquid sample, a thin film can be prepared by placing a drop of the neat liquid between
two potassium bromide (KBr) or sodium chloride (NaCl) plates.

Instrumentation:
e FTIR Spectrometer: PerkinElmer Spectrum Two or similar.

IR Parameters:

Parameter Value

Scan Range 4000 - 400 cm™?
Number of Scans 16

Resolution 4 cm-1t

Expected Results: The IR spectrum will show a characteristic broad absorption band in the
region of 3600-3200 cm~1 corresponding to the O-H stretching vibration of the alcohol,
broadened due to hydrogen bonding. A strong C-O stretching vibration will be observed in the
1260-1000 cm~1 region.[3] Additionally, C-H stretching vibrations from the alkyl groups will be
present around 2950-2850 cm~1.

Quantitative Data (Characteristic Absorption Bands):
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Functional Group Wavenumber (cm~—?) Intensity
O-H stretch (hydrogen-

3600 - 3200 Strong, Broad
bonded)
C-H stretch (sp® hybridized) 2950 - 2850 Strong
C-O stretch 1260 - 1000 Strong

Visualization of Experimental Workflows
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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